BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 2,4-
Dichlorobenzoylacetonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,4-Dichlorobenzoylacetonitrile

Cat. No.: B1315553

An In-depth Technical Guide to 2,4-
Dichlorobenzoylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific data on 2,4-Dichlorobenzoylacetonitrile is
exceptionally limited. This guide compiles all accessible information and provides context
based on related chemical structures. The scarcity of data suggests that this compound is a
specialized chemical intermediate that has not been the subject of extensive research.

Introduction and Identification

2,4-Dichlorobenzoylacetonitrile is a chemical compound belonging to the class of (3-
ketonitriles. It is crucial to distinguish it from structurally similar but distinct compounds such as
2,4-dichlorobenzonitrile and 2,4-dichlorophenylacetonitrile, which are more commonly
documented. The defining feature of 2,4-dichlorobenzoylacetonitrile is the presence of a
benzoyl group attached to an acetonitrile moiety, with two chlorine atoms substituting the
benzene ring at positions 2 and 4.

IUPAC Name: 3-(2,4-dichlorophenyl)-3-oxopropanenitrile

Chemical Structure:
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Physicochemical Properties

Comprehensive data on the physical and chemical properties of 2,4-
Dichlorobenzoylacetonitrile is not readily available in scientific literature. The only
experimentally determined property found is its melting point.

Table 1: Physical Properties of 2,4-Dichlorobenzoylacetonitrile

Property Value Reference
Molecular Formula CoHsCI2NO
Molecular Weight 214.05 g/mol
Melting Point 96-98 °C [1]
Appearance Not specified (likely a solid at
room temperature)
Solubility Not specified
Boiling Point Not specified
Density Not specified

Note: The lack of a specified CAS number for this compound further underscores its limited
characterization in public databases.

Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of 2,4-Dichlorobenzoylacetonitrile has
been published and is outlined below.

Claisen Condensation Synthesis of 2,4-
Dichlorobenzoylacetonitrile

This synthesis involves the Claisen condensation of ethyl 2,4-dichlorobenzoate with acetonitrile
using a strong base, such as sodium hydride.

Reaction Scheme:
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Experimental Protocol:

Materials:

o Ethyl 2,4-dichlorobenzoate (43.8 Q)

e Anhydrous acetonitrile (8.2 g)

e 80% Sodium hydride (6.1 g)

¢ Anhydrous tetrahydrofuran (THF) (100 ml)
o Ether (150 ml)

e |ce-water

10% Hydrochloric acid

Procedure:

A suspension of 80% sodium hydride in 100 ml of anhydrous tetrahydrofuran is prepared in a
reaction vessel.

o A mixture of ethyl 2,4-dichlorobenzoate and anhydrous acetonitrile is added dropwise to the
sodium hydride suspension over approximately 1 hour under reflux.

o The resulting mixture is heated at the boiling point under reflux for an additional hour.
e The mixture is then cooled to room temperature, and 150 ml of ether is added.

e The precipitate is collected by suction filtration.

e The collected precipitate is dissolved in 50 ml of ice-water.

e The aqueous solution is acidified to a pH of 6 with 10% hydrochloric acid.

e The resulting precipitate is filtered off with suction while cold, rinsed with ice-water, and dried
in vacuo at 40°C.[1]
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Yield: 12 g of 2,4-dichlorobenzoylacetonitrile with a melting point of 96-98°C.[1]

Mandatory Visualization:

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4-Dichlorobenzoylacetonitrile.

Spectral Data

No specific spectral data (NMR, IR, Mass Spectrometry) for 2,4-Dichlorobenzoylacetonitrile
has been found in the surveyed literature. For researchers who synthesize this compound, it
would be necessary to perform these analyses to characterize the product fully.

Biological Activity and Signaling Pathways

There is no available information on the biological activity or any associated signaling pathways
for 2,4-Dichlorobenzoylacetonitrile.

For context, the broader class of benzoylacetonitrile derivatives has been investigated for
various biological activities. Some benzonitrile derivatives have shown potential as anticancer,
antimicrobial, and antiviral agents. However, it is crucial to note that these activities are highly
dependent on the specific substitution patterns and overall molecular structure. Without
experimental data, no biological activity can be attributed to 2,4-Dichlorobenzoylacetonitrile.

Conclusion

2,4-Dichlorobenzoylacetonitrile is a sparsely documented chemical compound. While a clear
synthetic protocol and a melting point are available, a comprehensive understanding of its
physical, chemical, and biological properties is lacking in the public domain. This technical
guide provides all currently accessible information and highlights the significant gaps in
knowledge regarding this compound. Further research would be required to elucidate its
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spectral characteristics, reactivity, and potential biological relevance. Professionals in drug
development and chemical research should consider this compound as a starting material or
intermediate that requires full characterization upon synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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